Cas no 2171916-29-1 ({1-4-(trifluoromethyl)-1,3-thiazol-2-ylcyclohexyl}methanol)

• Product Name: {1-4-(trifluoromethyl)-1,3-thiazol-2-ylcyclohexyl}methanol
• CAS No: 2171916-29-1
• MF: C₁₁H₁₄F₃NOS
• MW: 265.295172214508
• CID: 5565927
• PubChem ID: 165597127
• Update Time: 2025-06-11

{1-4-(trifluoromethyl)-1,3-thiazol-2-ylcyclohexyl}methanol Chemical and Physical Properties

Names and Identifiers

• EN300-1627295
• {1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]cyclohexyl}methanol
• 2171916-29-1
• {1-4-(trifluoromethyl)-1,3-thiazol-2-ylcyclohexyl}methanol

• Inchi： 1S/C11H14F3NOS/c12-11(13,14)8-6-17-9(15-8)10(7-16)4-2-1-3-5-10/h6,16H,1-5,7H2
• InChI Key： LBCGEWAOZUALBG-UHFFFAOYSA-N
• SMILES： S1C=C(C(F)(F)F)N=C1C1(CO)CCCCC1

Computed Properties

• Exact Mass: 265.07481973g/mol
• Monoisotopic Mass: 265.07481973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 61.4Ų

Additional information on {1-4-(trifluoromethyl)-1,3-thiazol-2-ylcyclohexyl}methanol

Chemical Profile of {1-4-(trifluoromethyl)-1,3-thiazol-2-ylcyclohexyl}methanol (CAS No. 2171916-29-1)

{1-4-(trifluoromethyl)-1,3-thiazol-2-ylcyclohexyl}methanol, identified by its CAS number 2171916-29-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound belongs to the class of heterocyclic alcohols, characterized by the presence of a cyclohexyl ring linked to a thiazole moiety, which is further substituted with a trifluoromethyl group. The structural features of this molecule make it a promising candidate for various biochemical and pharmacological applications.

The thiazole ring, a five-membered aromatic heterocycle containing sulfur and nitrogen atoms, is well-documented for its biological activity. It is a core structural unit in numerous naturally occurring and synthetic compounds, including antibiotics, antifungals, and anti-inflammatory agents. The incorporation of a trifluoromethyl group into the thiazole ring enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. This modification often improves binding affinity to biological targets and extends the half-life of pharmaceuticals in vivo.

The cyclohexyl substituent in {1-4-(trifluoromethyl)-1,3-thiazol-2-ylcyclohexyl}methanol contributes to the steric bulk of the molecule, potentially influencing its interactions with biological receptors. This structural feature can be exploited to fine-tune pharmacokinetic properties such as solubility and permeability across biological membranes. The hydroxymethyl (-OH) group at the terminal position provides a site for further functionalization, enabling the synthesis of derivatives with tailored properties for specific applications.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug development. {1-4-(trifluoromethyl)-1,3-thiazol-2-ylcyclohexyl}methanol exemplifies how structural complexity can be leveraged to achieve desired pharmacological effects. Its unique combination of a trifluoromethyl-substituted thiazole ring and a cyclohexyl moiety makes it an intriguing scaffold for designing novel therapeutic agents.

In vitro studies have demonstrated that compounds with similar structural motifs exhibit promising activities against various disease targets. The trifluoromethyl group is known to enhance metabolic stability by preventing oxidative degradation, while the thiazole ring provides bioisosteric alternatives to benzene rings in drug molecules. These properties are particularly relevant in the development of kinase inhibitors, which are widely used in oncology treatments. The cyclohexyl group may also contribute to selective binding by introducing steric constraints that improve target specificity.

The synthesis of {1-4-(trifluoromethyl)-1,3-thiazol-2-ylcyclohexyl}methanol involves multi-step organic transformations that require precise control over reaction conditions. Key synthetic strategies include cyclization reactions to form the thiazole ring, followed by functional group interconversions to introduce the trifluoromethyl and hydroxymethyl groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex carbon framework efficiently.

Recent research has also explored computational methods to predict the biological activity of this compound. Molecular modeling studies have been instrumental in understanding how changes in its structure affect interactions with biological targets. These simulations have provided insights into optimal modifications that could enhance potency and selectivity for therapeutic applications. The integration of experimental data with computational predictions has accelerated the drug discovery process significantly.

The potential applications of {1-4-(trifluoromethyl)-1,3-thiazol-2-ylcyclohexyl}methanol extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use as an intermediate in specialty chemical synthesis or as a building block for more complex molecules. The growing interest in fluorinated compounds due to their enhanced bioavailability has further increased the relevance of this compound in industrial applications.

Future research directions may focus on developing derivatives of this compound with improved pharmacokinetic profiles or enhanced therapeutic efficacy. Strategies such as structure-based drug design and high-throughput screening could be employed to identify optimized analogs. Additionally, exploring new synthetic pathways to improve yield and scalability will be crucial for practical applications.

In conclusion, {1-4-(trifluoromethyl)-1,3-thiazol-2-ylcyclohexyl}methanol (CAS No. 2171916-29-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its synthesis and potential applications highlight the ongoing innovation in drug discovery and development within the heterocyclic chemistry field.